![molecular formula C18H21N3O5S B2467414 1-Benzyl-4-((4-methoxy-3-nitrophenyl)sulfonyl)piperazine CAS No. 325694-67-5](/img/structure/B2467414.png)
1-Benzyl-4-((4-methoxy-3-nitrophenyl)sulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Benzyl-4-((4-methoxy-3-nitrophenyl)sulfonyl)piperazine” is a chemical compound with the linear formula C19H21N3O4 . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C19H21N3O4 . The molecular weight of the compound is 355.397 .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm^3, a boiling point of 553.5±60.0 °C at 760 mmHg, and a flash point of 288.5±32.9 °C . It has 8 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds . The compound’s polar surface area is 104 Å^2 .Scientific Research Applications
Crystal Structure and Computational Analysis
- Crystal Structure Studies : Research involving derivatives of piperazine, such as 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, focuses on their crystal structure, determined through X-ray diffraction studies. These studies reveal insights into the molecular conformations and intermolecular hydrogen bonds contributing to crystal packing. Computational density functional theory (DFT) calculations assist in understanding the reactive sites for electrophilic and nucleophilic nature of the molecules (Kumara et al., 2017).
Antimicrobial and Antioxidant Activities
- Antimicrobial and Antioxidant Properties : Piperazine derivatives, such as 1-(1,4-benzodioxane-2-carbonyl)piperazine, have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds show significant activity against pathogenic bacterial and fungal strains, with some exhibiting moderate antioxidant activity (Mallesha & Mohana, 2011).
Potential Anti-malarial Agents
- Anti-malarial Activity : Certain piperazine derivatives have been identified as potential anti-malarial agents. The crystal structures of active and non-active derivatives provide insights into the molecular features important for generating anti-malarial activity (Cunico et al., 2009).
Cancer Cell Proliferation Inhibition
- Inhibition of Cancer Cell Proliferation : Novel 1-benzhydryl-sulfonyl-piperazine derivatives have shown efficacy in inhibiting the proliferation of MDA-MB-231 breast cancer cells. This research is focused on identifying chemotherapeutic substances capable of inhibiting or reversing carcinogenesis (Kumar et al., 2007).
Receptor Antagonist Development
- Development of Receptor Antagonists : Piperazine derivatives have been prepared and evaluated as antagonists for 5-HT7 receptors, showing significant inhibitory activities. These findings are crucial for developing new therapeutic agents targeting specific receptors (Yoon et al., 2008).
Enzyme Inhibition
- Enzyme Inhibitory Activity : Piperazine derivatives, synthesized from different secondary amines, have shown good enzyme inhibitory activity. Compounds like 1-{[4-(bromomethyl)phenyl]sulfonyl}amines exhibit significant effects against acetyl- and butyrylcholinesterase, highlighting their potential as therapeutic agents (Hussain et al., 2017).
Fluorescent Ligands for Receptors
- Development of Fluorescent Ligands : Long-chain 1-(2-methoxyphenyl)piperazine derivatives containing an environment-sensitive fluorescent moiety have been synthesized. These compounds display high 5-HT(1A) receptor affinity and are utilized in visualizing receptors in cellular models (Lacivita et al., 2009).
Future Directions
properties
IUPAC Name |
1-benzyl-4-(4-methoxy-3-nitrophenyl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5S/c1-26-18-8-7-16(13-17(18)21(22)23)27(24,25)20-11-9-19(10-12-20)14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDTXCOCSCNBTGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.